Cas no 1257549-39-5 (N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1257549-39-5
• MF: C₁₈H₁₄N₄O₂S₂
• MW: 382.459360599518
• CID: 5472637
• Update Time: 2025-07-13

N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide

• Inchi： 1S/C18H14N4O2S2/c1-11-19-14-9-12(4-6-16(14)26-11)20-17(23)10-22-18(24)7-5-13(21-22)15-3-2-8-25-15/h2-9H,10H2,1H3,(H,20,23)
• InChI Key： GTMMJDNQXQRBNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)CN1N=C(C2SC=CC=2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide

Professional Introduction to N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1257549-39-5)

N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1257549-39-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic efficacy. The presence of a benzothiazole moiety is particularly noteworthy, as benzothiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 2-position of the benzothiazole ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability.

Furthermore, the compound features a pyridazine scaffold linked to a thiophene ring at the 3-position. Pyridazine derivatives have been extensively studied for their role in various pharmacological applications, including the treatment of neurological disorders and cardiovascular diseases. The acetamide functional group at the terminal position of the molecule introduces a polar moiety that can influence solubility and interactions with biological targets. This combination of structural elements makes N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide a compelling candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(2-methyl-1,3-benzothiazol-5-yl)-2-[6-oxo-3-(thiophen-2-y l)-1,6-dihydropyridazin -1 -yl]acetamide with high accuracy. These computational studies have suggested that the compound may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary simulations indicate that the benzothiazole moiety could bind to enzymes such as cytochrome P450, which plays a crucial role in drug metabolism.

In addition to its structural complexity, N-(2-methyl -1 ,3 -benzothiazol -5 -yl ) -2-[6 -oxo -3 -(thiophen -2 - yl ) -1 ,6 -dihydropyridazin -1 - yl ]acetamide exhibits interesting physicochemical properties that make it suitable for further development. The compound has been found to possess moderate solubility in both aqueous and organic solvents, which is essential for formulation development and bioavailability studies. Moreover, its stability under various storage conditions suggests potential for long-term stability in pharmaceutical formulations.

The synthesis of N-(2-methyl -1 ,3 -benzothiazol -5 -yl ) -2-[6 -oxo -3 -(thiophen -2 - yl ) -1 ,6 -dihydropyridazin -1 - yl ]acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize yield and purity. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

Current research in the field of N-(2-methyl -1 ,3 -benzothiazol -5 -yl ) -2-[6 -oxo -3 -(thiophen 2 yl ) 1 ,6 dihydropyridazin 1 yl ]acetamide is focused on evaluating its biological activity across various disease models. Preclinical studies have demonstrated promising results in terms of anti-inflammatory effects, suggesting potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown inhibitory activity against certain enzymes implicated in cancer progression.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like N-(2-methyl 1 ,3 benzothiazol 5 yl ) 2 [6 oxo 3 (thiophen 22 yl ) 16 dihydropyridazin 11 yl ]acetamide . These screens allow researchers to rapidly assess thousands of compounds for their activity against specific targets, thereby streamlining the drug discovery pipeline. The results from these screens have highlighted N-(2-methyl 13 benzothiazol 15 yl ) 22 [66 oxo (thiophen (22) (dihydropyridazin (11) (acetamide)) as a potent candidate for further optimization.

The future prospects for N-(2-methyl 13 benzothiazol 15 yl ) 22 [66 oxo (thiophen (22) (dihydropyridazin (11) (acetamide)) are promising given its unique structural features and preliminary biological activity. Further research is needed to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion，N-(23methyl13benzothiazol15yll22[66oxo33(thiophen22)yldihydropyridazin11ylacetamide(CASNo1257549395)isamultifacetedcompoundwithsignificantpotentialinpharmaceuticalapplications。Itscomplexstructure，combinedwithpromisingbiologicalactivities，makesitattractiveforfurtherinvestigation。Withadvancements inchemicalsynthesisandcomputationalmodeling，theresearchersaretakingstepstowardselucidatingitsmechanismsandoptimizingitspropertiesfortherapeuticuse。